9-Oxo-9H-fluorene-2,7-dicarboxylic acid

• IUPAC Name: 9-oxofluorene-2,7-dicarboxylic acid
• InChI: InChI=1S/C15H8O5/c16-13-11-5-7(14(17)18)1-3-9(11)10-4-2-8(15(19)20)6-12(10)13/h1-6H,(H,17,18)(H,19,20)
• InChI Key: XMIFYVJZYNTBTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)C(=O)C3=C2C=CC(=C3)C(=O)O
• Molecular Formula: C15H8O5
• DSSTOX Substance ID: DTXSID30374564
• Molecular Weight: 268.22 g/mol
• CAS RN: 792-26-7

Description

9-Oxo-9H-fluorene-2,7-dicarboxylic acid is a chemical compound with the CAS number 792-26-7. It is used to treat, ameliorate, or prevent bacterial infections.

Molecular Structure Analysis

The molecular formula of 9-Oxo-9H-fluorene-2,7-dicarboxylic acid is C15H8O5. The InChI code is 1S/C15H8O5/c16-13-11-5-7 (14 (17)18)1-3-9 (11)10-4-2-8 (15 (19)20)6-12 (10)13/h1-6H, (H,17,18) (H,19,20). The molecular weight is 268.22 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of 9-Oxo-9H-fluorene-2,7-dicarboxylic acid include a molecular weight of 268.22 g/mol, a storage temperature at room temperature. More detailed properties such as density, boiling point, and melting point are not provided in the search results.

Scientific Research Applications

Organic Optoelectronics

. The compound’s unique structure and properties make it suitable for use in devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Synthesis of Polymer Semiconductors

. These semiconductors are particularly useful in the production of flexible electronic devices.

Phosphor Materials for Solid State Lighting

. .

Chemical Synthesis

. Its unique structure makes it a valuable component in the synthesis of complex organic compounds.

Chromatography

. Its unique properties make it useful in this field.

Analytical Research

. Its unique properties make it a valuable tool in the analysis of complex chemical reactions and processes.

Safety and Hazards

9-Oxo-9H-fluorene-2,7-dicarboxylic acid is classified as an irritant. It is irritating to eyes, respiratory system, and skin. Safety precautions include wearing suitable gloves and eye/face protection. In case of contact with eyes, it is advised to rinse immediately with plenty of water and seek medical advice.

Mechanism of Action

Target of Action

It is known to be a supramolecular chemical with the ability to store energy .

Mode of Action

As a supramolecular chemical, it likely interacts with its targets to store energy .

Result of Action

Its role as an energy storage molecule suggests it may have significant effects on energy-dependent processes .

Q & A

Q1: How does H2FDC contribute to the properties of metal-organic frameworks?

A1: H2FDC acts as an organic linker in MOFs, bridging metal ions to create a porous framework structure. [, , ] The rigid, planar structure of H2FDC influences the overall framework topology and porosity. [, , ] Additionally, H2FDC exhibits intrinsic luminescence, which can be transferred to and enhanced within the MOF structure, making these materials interesting for applications like solid-state lighting. [, , ]

Q2: How does the structure of H2FDC affect CO2 adsorption in MOFs?

A3: While H2FDC itself doesn't directly interact with CO2, its use as a building block in UiO-67 analogs leads to interesting CO2 adsorption properties. [] The presence of the fluorenone group in H2FDC, although not directly interacting with CO2, can influence the overall pore environment and CO2 affinity. [] Further functionalization of the H2FDC ligand with groups like sulfone can significantly enhance CO2 adsorption and selectivity over N2 and CH4 by creating favorable binding sites within the MOF pores. []

Q3: What computational studies have been conducted on H2FDC-based MOFs?

A4: Computational simulations have been employed to understand the CO2 adsorption mechanism in H2FDC-based MOFs. For example, simulations on a sulfone-functionalized H2FDC analogue (BUT-11) revealed that CO2 molecules preferentially locate near the sulfone groups within the MOF pores. [] This confirms the role of ligand functionalization in enhancing CO2 affinity. [] Such computational studies provide valuable insights into the structure-property relationships in these materials, guiding further development of efficient CO2 capture materials.